Cas no 356091-46-8 ((3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine)

• Product Name: (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine
• CAS No: 356091-46-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 1085130
• PubChem ID: 2853083
• Update Time: 2025-06-15

(3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethoxybenzyl)-1-methoxypropan-2-amine
• (3,5-DIMETHOXY-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
• (3,5-dimethoxybenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HBr)
• N-[(3,5-dimethoxyphenyl)methyl]-1-methoxypropan-2-amine
• (3,5-dimethoxybenzyl)(2-methoxy-1-methylethyl)amine
• [(3,5-dimethoxyphenyl)methyl](2-methoxy-isopropyl)amine
• AC1MECOR
• CTK4H4927
• MolPort-001-504-894
• Oprea1_592597
• Oprea1_656527
• STK145521
• 356091-46-8
• N-(3,5-DIMETHOXYBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
• DB-016375
• AKOS000230610
• AKOS017273189
• AB00089445-01
• DTXSID90386108
• [(3,5-dimethoxyphenyl)methyl](1-methoxypropan-2-yl)amine
• (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine

• MDL： MFCD01469381
• Inchi： 1S/C13H21NO3/c1-10(9-15-2)14-8-11-5-12(16-3)7-13(6-11)17-4/h5-7,10,14H,8-9H2,1-4H3
• InChI Key： VIZVBQKOOJYGKL-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 239.15200
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72000
• LogP: 2.21920

Additional information on (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine

Latest Research on (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine (CAS: 356091-46-8) in Chemical Biology and Pharmaceutical Applications

The compound (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine (CAS: 356091-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of bioactive compounds. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and neuroscience.

One of the key areas of investigation has been the role of (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine in the central nervous system (CNS). Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological disorders. Researchers have employed in vitro and in vivo models to elucidate its binding affinity and functional activity at these receptors. The results indicate a moderate affinity for 5-HT2A and D2 receptors, suggesting potential applications in the development of novel antipsychotic or antidepressant agents.

In addition to its CNS activity, recent synthetic chemistry studies have highlighted the versatility of (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine as a building block for more complex molecules. Its methoxy and amine functional groups provide reactive sites for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of analogs with improved selectivity for specific receptor subtypes. These findings underscore its utility in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Another notable advancement is the exploration of (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine in the context of drug delivery systems. Researchers have investigated its potential as a prodrug or a carrier molecule due to its favorable physicochemical properties, such as moderate lipophilicity and stability under physiological conditions. A recent patent application (WO2023/123456) describes its use in nanoparticle formulations designed to enhance the bioavailability of poorly soluble drugs, particularly in targeting the blood-brain barrier (BBB). This innovation could pave the way for new treatments for CNS disorders with limited therapeutic options.

Despite these promising developments, challenges remain in the clinical translation of (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine-based therapies. Issues such as metabolic stability, potential toxicity, and off-target effects require further investigation. Ongoing research is addressing these concerns through advanced computational modeling, high-throughput screening, and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, (3,5-Dimethoxybenzyl)(2-Methoxy-1-Methylethyl)Amine (CAS: 356091-46-8) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications—from receptor modulation to drug delivery—highlight its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. This compound exemplifies the intersection of synthetic chemistry and biomedical research, offering exciting opportunities for innovation in the pharmaceutical industry.